methyl 3-amino-2-hydroxybutanoate hydrochloride
Overview
Description
Methyl 3-amino-2-hydroxybutanoate hydrochloride, also known as methylaminoacetate hydrochloride, is a white crystalline powder that is commonly used in scientific research. It is an amine-containing compound that is derived from the amino acid L-alanine. It has a variety of applications in biochemical research, including protein synthesis, enzyme activity, and drug discovery. It is also used in the synthesis of other compounds, such as peptides, nucleotides, and other amino acids.
Scientific Research Applications
Methyl 3-amino-2-hydroxybutanoate hydrochloride has a variety of applications in scientific research. It is used in the synthesis of proteins, enzymes, and other biomolecules. It is also used in the study of enzyme activity, drug discovery, and other biochemical processes. In addition, it is used in the synthesis of peptides, nucleotides, and other amino acids.
Mechanism of Action
Methyl 3-amino-2-hydroxybutanoate hydrochloride is an amine-containing compound that is derived from the amino acid L-alanine. It acts as a substrate for the enzyme transaminase, which catalyzes the transfer of amino groups from L-alanine to other molecules. This reaction is important for the synthesis of proteins, enzymes, and other biomolecules.
Biochemical and Physiological Effects
Methyl 3-amino-2-hydroxybutanoate hydrochloride has several biochemical and physiological effects. It is an important component in the synthesis of proteins and enzymes, and it is also involved in the synthesis of other biomolecules. It is also involved in the regulation of enzyme activity, drug discovery, and other biochemical processes. In addition, it is involved in the metabolism of carbohydrates, fatty acids, and other nutrients.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-2-hydroxybutanoate hydrochloride has several advantages and limitations for lab experiments. The reaction is typically carried out at room temperature and produces a white crystalline powder. The yield of the reaction is typically high, and the product is stable and can be stored for long periods of time. However, the reaction requires the use of hazardous chemicals, such as formaldehyde and hydrochloric acid, and the product can be toxic if not handled properly.
Future Directions
Methyl 3-amino-2-hydroxybutanoate hydrochloride has a variety of potential future applications. It can be used in the synthesis of peptides, nucleotides, and other amino acids. It can also be used in the study of enzyme activity, drug discovery, and other biochemical processes. In addition, it can be used in the synthesis of proteins, enzymes, and other biomolecules. Finally, it can be used in the regulation of enzyme activity, drug metabolism, and other biochemical processes.
Synthesis Methods
Methyl 3-amino-2-hydroxybutanoate hydrochloride is synthesized by the reaction of L-alanine with formaldehyde and hydrochloric acid. The reaction is conducted at room temperature and produces a white crystalline powder. The reaction is typically carried out in an aqueous solution, and the product can be purified by recrystallization. The yield of the reaction is typically high, and the product is stable and can be stored for long periods of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-2-hydroxybutanoate hydrochloride involves the reaction of methyl acetoacetate with ethyl chloroformate to form ethyl 3-oxobutanoate. This intermediate is then reacted with hydroxylamine hydrochloride to form ethyl 3-amino-2-oxobutanoate, which is subsequently hydrolyzed to yield methyl 3-amino-2-hydroxybutanoate. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.", "Starting Materials": [ "Methyl acetoacetate", "Ethyl chloroformate", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Methyl acetoacetate is reacted with ethyl chloroformate in the presence of sodium hydroxide and methanol to form ethyl 3-oxobutanoate.", "Step 2: Ethyl 3-oxobutanoate is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide and methanol to form ethyl 3-amino-2-oxobutanoate.", "Step 3: Ethyl 3-amino-2-oxobutanoate is hydrolyzed with sodium hydroxide to yield methyl 3-amino-2-hydroxybutanoate.", "Step 4: Hydrochloric acid is added to the product to form the hydrochloride salt of methyl 3-amino-2-hydroxybutanoate." ] } | |
CAS RN |
123206-26-8 |
Product Name |
methyl 3-amino-2-hydroxybutanoate hydrochloride |
Molecular Formula |
C5H12ClNO3 |
Molecular Weight |
169.6 |
Purity |
95 |
Origin of Product |
United States |
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